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Compound of Interest

Compound Name: 4-Hydroxycarbazeran

CAS No.: 96724-43-5

Cat. No.: B583111 Get Quote

This technical guide provides a comprehensive overview of the key spectroscopic data for 4-
Hydroxycarbazeran, a significant metabolite of the phosphodiesterase inhibitor Carbazeran.

[1] While a complete set of publicly available, experimentally-derived spectra for this specific

molecule is not readily accessible, this document, grounded in established spectroscopic

principles and data from analogous compounds, offers a robust predictive analysis. This guide

is intended to support researchers, scientists, and drug development professionals in the

identification, characterization, and quantification of this compound.

Molecular Structure and Functional Group Analysis
A thorough understanding of the molecular structure of 4-Hydroxycarbazeran is fundamental

to interpreting its spectroscopic data. The molecule's IUPAC name is [1-(6,7-dimethoxy-4-oxo-

3H-phthalazin-1-yl)piperidin-4-yl] N-ethylcarbamate, with the molecular formula C₁₈H₂₄N₄O₅.[2]

Key functional groups that will dominate the spectroscopic features include:

A disubstituted aromatic ring (part of the phthalazinone system)

Two methoxy groups (-OCH₃) attached to the aromatic ring

A cyclic amide (lactam) within the phthalazinone core
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A tertiary amine within the piperidine ring

A carbamate group (-O-C(=O)-NH-)

An ethyl group (-CH₂CH₃) attached to the carbamate nitrogen

Aliphatic methylene (-CH₂-) and methine (-CH-) groups in the piperidine ring

Caption: Molecular structure of 4-Hydroxycarbazeran highlighting key functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the elucidation of the structure of

organic molecules. For a molecule of this complexity, both ¹H and ¹³C NMR, along with two-

dimensional techniques (like COSY and HSQC), would be essential for unambiguous

assignment.

Experimental Protocol: NMR Analysis
The following outlines a standard protocol for acquiring high-resolution NMR data for a drug

metabolite like 4-Hydroxycarbazeran.
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Sample Preparation

Data Acquisition

Data Processing

Weigh ~5-10 mg of
4-Hydroxycarbazeran

Dissolve in 0.5-0.7 mL
of deuterated solvent

(e.g., DMSO-d₆ or CDCl₃)

Transfer to a 5 mm
NMR tube

Place sample in a
≥400 MHz spectrometer

Shim the magnetic field
for homogeneity

Acquire ¹H NMR spectrum
(16-32 scans)

Acquire ¹³C NMR spectrum
(≥1024 scans)

Fourier Transform FID

Phase correction

Baseline correction

Integrate ¹H signals

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b583111?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/4024658/
https://pubmed.ncbi.nlm.nih.gov/4024658/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxycarbazeran
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxycarbazeran
https://www.benchchem.com/product/b583111#spectroscopic-data-of-4-hydroxycarbazeran-nmr-ir-uv-vis
https://www.benchchem.com/product/b583111#spectroscopic-data-of-4-hydroxycarbazeran-nmr-ir-uv-vis
https://www.benchchem.com/product/b583111#spectroscopic-data-of-4-hydroxycarbazeran-nmr-ir-uv-vis
https://www.benchchem.com/product/b583111#spectroscopic-data-of-4-hydroxycarbazeran-nmr-ir-uv-vis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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